TCS 2210
TCS 2210
TCS 2210 is a small molecule inducer of neuronal differentiation. It increases expression of the neuronal markers β-III tubulin and neuron-specific enolase (NSE) and induces neurite outgrowth in a population of PC12 neuronal precursor-like cells. TCS 2210 (20 μM per day for two days) converts >95% of a rat mesenchymal stem cell (MSC) population to a neuronal phenotype that exhibits potassium outward currents and increased expression of β-III tubulin and NSE as well as the cholinergic genes CHRNA2, CHRNAB, and CHRM4.
Inducer of neuronal differentiation in mesenchymal stem cells (MSCs) with specific phenotype change. Increases expression of neuronal markers β-III tubulin and NSE without cytotoxicity.
Inducer of neuronal differentiation in mesenchymal stem cells (MSCs) with specific phenotype change. Increases expression of neuronal markers β-III tubulin and NSE without cytotoxicity.
Brand Name:
Vulcanchem
CAS No.:
1201916-31-5
VCID:
VC0004765
InChI:
SMILES:
Molecular Formula:
C18H17N3O3
Molecular Weight:
323.35
TCS 2210
CAS No.: 1201916-31-5
Cat. No.: VC0004765
Molecular Formula: C18H17N3O3
Molecular Weight: 323.35
* For research use only. Not for human or veterinary use.
Specification
| Description | TCS 2210 is a small molecule inducer of neuronal differentiation. It increases expression of the neuronal markers β-III tubulin and neuron-specific enolase (NSE) and induces neurite outgrowth in a population of PC12 neuronal precursor-like cells. TCS 2210 (20 μM per day for two days) converts >95% of a rat mesenchymal stem cell (MSC) population to a neuronal phenotype that exhibits potassium outward currents and increased expression of β-III tubulin and NSE as well as the cholinergic genes CHRNA2, CHRNAB, and CHRM4. Inducer of neuronal differentiation in mesenchymal stem cells (MSCs) with specific phenotype change. Increases expression of neuronal markers β-III tubulin and NSE without cytotoxicity. |
|---|---|
| CAS No. | 1201916-31-5 |
| Molecular Formula | C18H17N3O3 |
| Molecular Weight | 323.35 |
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